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Abstract & Clinical Significance
2-Hydroxyadipic acid (2-HAA) is a dicarboxylic acid intermediate in the catabolism of lysine,

hydroxylysine, and tryptophan. Elevated urinary excretion of 2-HAA, often accompanied by 2-

oxoadipic acid, is the biochemical hallmark of 2-hydroxyadipic aciduria (associated with

DHTKD1 gene mutations) and alpha-ketoadipic aciduria. Beyond rare inborn errors of

metabolism, emerging research links 2-HAA to fatty acid oxidation defects, diabetes

biomarkers, and peroxisomal disorders (e.g., Zellweger syndrome).

This guide provides two distinct workflows:

GC-MS (Gold Standard): For broad organic acid profiling and qualitative confirmation.

LC-MS/MS (High-Throughput): For targeted, sensitive quantitation.

Pre-Analytical Considerations & Normalization
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Expert Insight: Urine concentration varies significantly based on hydration. Absolute

concentration (µmol/L) is clinically irrelevant without normalization.

Mandatory Normalization: All quantitative results must be reported relative to Creatinine

(e.g., mmol/mol creatinine).

Sample Storage: Urine should be frozen at -20°C immediately after collection. 2-HAA is

stable for months at -80°C but can degrade if subjected to repeated freeze-thaw cycles.

Bacterial Contamination: Urease treatment is recommended for GC-MS to remove urea,

which can obscure analyte peaks, though solvent extraction often mitigates this.

Protocol A: Gas Chromatography-Mass
Spectrometry (GC-MS)
The historical and diagnostic standard for organic acidurias.

Principle
2-HAA is polar and non-volatile. To analyze it by GC, it must be extracted from the urine matrix

and derivatized (silylated) to increase volatility and thermal stability.[1]

Reagents
Internal Standard (IS): Tropic acid or 3,3-dimethylglutaric acid (stable non-endogenous

analogs).

Solvents: Ethyl Acetate (EtOAc) and Diethyl Ether.[2][3]

Derivatizing Agent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS

(Trimethylchlorosilane).[2]

Acidifier: 6M HCl.[4]

Step-by-Step Workflow
Sample Preparation:
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Thaw urine and vortex.[1]

Transfer volume equivalent to 0.25 mg of creatinine (typically 0.5 – 2.0 mL) into a glass

centrifuge tube.

Add Internal Standard (e.g., 100 µL of 1 mg/mL Tropic acid).

Optional: Add Urease and incubate at 37°C for 30 min (removes urea interference).

Oximation (Critical for Keto-Acid Preservation):

Why? While 2-HAA is a hydroxy acid, it co-occurs with 2-oxoadipic acid (unstable).

Oximation stabilizes the keto-group, allowing simultaneous detection.

Add 500 µL of Hydroxylamine-HCl (2.5% in water). Incubate 30 min at 60°C.

Acidification & Salting Out:

Add 6M HCl dropwise until pH < 2.

Mechanism:[4][5][6] Protonates the carboxyl groups (-COOH), rendering 2-HAA

uncharged and soluble in organic solvents.

Add solid NaCl to saturation ("Salting out" drives organics into the solvent phase).

Liquid-Liquid Extraction (LLE):

Add 3 mL Ethyl Acetate.[4] Vortex vigorously for 2 mins. Centrifuge (3000 x g, 5 min).

Transfer organic (upper) layer to a clean glass vial.

Repeat extraction with 3 mL Diethyl Ether. Combine organic layers.

Drying (The "Expert" Trap):

Evaporate solvents under a gentle stream of Nitrogen.

CRITICAL WARNING: Do not apply heat >25°C during evaporation. Hydroxy acids like 2-

HAA can lactonize or degrade at high temperatures during the drying phase.
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Derivatization:

Add 100 µL BSTFA + 1% TMCS.

Incubate at 60°C for 30 mins.

Result: Formation of Trimethylsilyl (TMS) derivatives (2-HAA-TMS).

GC-MS Parameters
Column: DB-5MS or equivalent (30m x 0.25mm ID).

Carrier Gas: Helium (1 mL/min).

Temp Program: 70°C (2 min hold) → 10°C/min to 280°C.

Detection: EI Source (70eV), Full Scan (m/z 50–550).

Target Ion (TMS derivative): Look for characteristic fragment ions (typically M-15 or specific

cleavage fragments).

Protocol B: LC-MS/MS (Targeted Quantitation)
Modern, high-throughput approach avoiding derivatization.

Principle
Uses Solid Phase Extraction (SPE) with Strong Anion Exchange (SAX) to selectively retain

organic acids while washing away neutral interferences, followed by Reversed-Phase or HILIC

chromatography.

Step-by-Step Workflow
Sample Dilution:

Mix 100 µL Urine + 10 µL Internal Standard (Isotope labeled 2-HAA-d3 is preferred).

Add 300 µL Formic Acid (0.1% in water).
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SPE Cleanup (Strong Anion Exchange - SAX):

Condition: 1 mL Methanol, then 1 mL Water.

Load: Apply acidified urine sample.[1][2][3][4][7]

Wash: 1 mL Water (removes salts/neutrals).

Elute: 500 µL Methanol containing 5% Formic Acid.

Mechanism:[4][5][6] 2-HAA (negatively charged at neutral pH) binds to SAX. Acidic elution

protonates it, releasing it from the sorbent.

LC-MS/MS Analysis:

Column: C18 Reversed Phase (e.g., Waters HSS T3) or HILIC (for better retention of polar

acids).

Mobile Phase A: Water + 0.1% Formic Acid.[8]

Mobile Phase B: Acetonitrile.[8]

Ionization: Electrospray Ionization (ESI) in Negative Mode (-).

Validation Criteria (Self-Validating System)
Parameter Acceptance Criteria

Linearity (R²) > 0.99 over 0.5 – 100 µmol/L range

Recovery 80% – 120% (Spike recovery in synthetic urine)

Matrix Effect
< 15% ion suppression (compare solvent std vs.

urine spike)

Precision (CV) < 15% (Inter-day and Intra-day)

Visualizations
Metabolic Pathway: Lysine to 2-HAA

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.erndim.org/wp-content/uploads/2021/05/OrganicAcidQualitativeAn-NUFUKUCE581335-13-08-2018.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11876077/
https://www.researchgate.net/publication/355118114_Analysis_of_urinary_organic_acids_by_gas_chromatography_tandem_mass_spectrometry_method_for_metabolic_profiling_applications
https://www.researchgate.net/publication/41030058_Urine_Organic_Acid_Analysis_for_Inherited_Metabolic_Disease_Using_Gas_Chromatography-Mass_Spectrometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC11586471/
https://www.researchgate.net/publication/41030058_Urine_Organic_Acid_Analysis_for_Inherited_Metabolic_Disease_Using_Gas_Chromatography-Mass_Spectrometry
https://pubmed.ncbi.nlm.nih.gov/14605504/
https://metabolicsupport.org/condition/2-aminoadipic-aciduria-2-oxoadipic-aciduria/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9497905/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9497905/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12052560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This diagram illustrates the biological origin of 2-HAA, showing where the metabolic block

occurs in 2-oxoadipic aciduria.
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Caption: Formation of 2-Hydroxyadipic acid via reduction of 2-Oxoadipic acid when DHTKD1 is

impaired.

GC-MS Extraction Workflow Logic
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Caption: Critical path for GC-MS preparation.[1][9] Note the temperature constraint at the

drying step.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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